Cas no 1936300-34-3 (N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide)

• Product Name: N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• CAS No: 1936300-34-3
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD29046046
• CID: 5048366
• PubChem ID: 91811994
• Update Time: 2025-06-10

N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

• MDL： MFCD29046046
• Inchi： 1S/C8H12N4O/c1-9-8(13)6-5-12-3-2-10-4-7(12)11-6/h5,10H,2-4H2,1H3,(H,9,13)
• InChI Key： GZDSTBPMPYOFAZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C(CNCC2)=N1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: -1.3
• Topological Polar Surface Area: 59

Additional information on N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1936300-34-3): A Comprehensive Overview

N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1936300-34-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroimidazopyrazines, which are known for their diverse biological activities and pharmacological profiles. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide is characterized by a fused ring system consisting of an imidazole and a pyrazine ring. The presence of the methyl group at the nitrogen atom and the carboxamide functionality imparts specific physicochemical properties that contribute to its biological activity. The compound's molecular formula is C₁₀H₁₄N₄O₂, and its molecular weight is 214.24 g/mol.

The synthesis of N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide has been explored using various methodologies. One common approach involves the condensation of an appropriate amine with a carboxylic acid or its derivative under suitable reaction conditions. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using microwave-assisted reactions. This method not only enhances the efficiency of the synthesis but also reduces reaction times and improves product purity.

The biological activities of N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide have been extensively studied in both in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide has shown potential as an antitumor agent. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide. Early-phase trials have demonstrated promising results with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1936300-34-3) represents a promising candidate in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments in the coming years.